Cas no 71369-24-9 (1H-Purinium,2-amino-7-ethyl-6,9-dihydro-6-oxo-9-b-D-ribofuranosyl- (9CI))

• Product Name: 1H-Purinium,2-amino-7-ethyl-6,9-dihydro-6-oxo-9-b-D-ribofuranosyl- (9CI)
• CAS No: 71369-24-9
• MF: C₁₂H₁₈N₅O₅
• MW: 312.301822185516
• CID: 571263
• PubChem ID: 135596554
• Update Time: 2025-04-19

1H-Purinium,2-amino-7-ethyl-6,9-dihydro-6-oxo-9-b-D-ribofuranosyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Purinium,2-amino-7-ethyl-6,9-dihydro-6-oxo-9-b-D-ribofuranosyl- (9CI)
• 7-ethylguanosine
• 1H-Purinium, 2-amino-7-ethyl-6,9-dihydro-6-oxo-9-beta-D-ribofuranosyl-
• DTXSID60991703
• 71369-24-9
• 7-Ethyl-6-hydroxy-2-imino-9-pentofuranosyl-3,9-dihydro-2H-purin-7-ium

• Inchi： 1S/C12H17N5O5/c1-2-16-4-17(9-6(16)10(21)15-12(13)14-9)11-8(20)7(19)5(3-18)22-11/h4-5,7-8,11,18-20H,2-3H2,1H3,(H2-,13,14,15,21)/p+1/t5-,7-,8-,11-/m1/s1
• InChI Key： POFLUWWQPLWJGX-IOSLPCCCSA-O
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1[N+]1=CN(CC)C2C(NC(N)=NC1=2)=O)O)O

Computed Properties

• Exact Mass: 313.13877
• Monoisotopic Mass: 312.130794
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 146
• XLogP3: -1.5

Experimental Properties

• PSA: 143.88